![molecular formula C25H27N3O3 B4113922 N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide](/img/structure/B4113922.png)
N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide
Overview
Description
N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, biology, and chemistry. This compound belongs to the class of hydrazinecarboxamides and has a unique structure that makes it an interesting molecule to study.
Mechanism of Action
The mechanism of action of N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide involves the formation of a complex with the metal ion, resulting in a change in the fluorescence properties of the compound. The complex formation is reversible and can be used for repeated detection of metal ions.
Biochemical and Physiological Effects:
This compound has also been studied for its biochemical and physiological effects. The compound has been shown to have antioxidant properties, which can protect cells from oxidative stress. Additionally, it has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide in lab experiments include its high selectivity and sensitivity towards metal ions, its reversible complex formation, and its potential applications in various fields of research. However, the limitations of using this compound include its high cost and the need for specialized equipment for its detection.
Future Directions
There are many potential future directions for the study of N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide. Some of these include:
1. Developing new fluorescent probes based on the structure of this compound for the detection of other metal ions.
2. Studying the potential applications of this compound in the treatment of inflammatory diseases.
3. Investigating the antioxidant properties of this compound and its potential use in the prevention of oxidative stress-related diseases.
4. Exploring the potential applications of this compound in the field of catalysis.
5. Studying the effects of this compound on cellular processes and its potential use in drug discovery.
In conclusion, this compound is a unique and interesting compound that has potential applications in various fields of scientific research. Its high selectivity and sensitivity towards metal ions make it a promising tool for metal ion detection, while its antioxidant and anti-inflammatory properties make it a potential candidate for the treatment of various diseases. Further research is needed to fully understand the potential applications of this compound and its mechanism of action.
Scientific Research Applications
N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide has been extensively studied for its potential applications in scientific research. One of the major areas of research is its use as a fluorescent probe for detecting metal ions such as copper and iron. The compound has shown excellent selectivity and sensitivity towards these metal ions, making it a promising tool for metal ion detection.
properties
IUPAC Name |
1-(1-adamantyl)-3-(9H-xanthene-9-carbonylamino)urea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N3O3/c29-23(22-18-5-1-3-7-20(18)31-21-8-4-2-6-19(21)22)27-28-24(30)26-25-12-15-9-16(13-25)11-17(10-15)14-25/h1-8,15-17,22H,9-14H2,(H,27,29)(H2,26,28,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZBRCTAPPPGISU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NC(=O)NNC(=O)C4C5=CC=CC=C5OC6=CC=CC=C46 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.